![molecular formula C20H21N3O3 B2362970 N-(furan-2-ylmethyl)-4-(6-oxo-3-(p-tolyl)pyridazin-1(6H)-yl)butanamide CAS No. 953148-18-0](/img/structure/B2362970.png)
N-(furan-2-ylmethyl)-4-(6-oxo-3-(p-tolyl)pyridazin-1(6H)-yl)butanamide
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Description
N-(furan-2-ylmethyl)-4-(6-oxo-3-(p-tolyl)pyridazin-1(6H)-yl)butanamide is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields. It is a synthetic compound that has been synthesized through a specific method, and its mechanism of action, biochemical and physiological effects, and advantages and limitations for lab experiments have been studied extensively.
Scientific Research Applications
Synthesis and Biological Importance
N-(furan-2-ylmethyl)-4-(6-oxo-3-(p-tolyl)pyridazin-1(6H)-yl)butanamide is involved in the synthesis of diverse heterocyclic systems that are of synthetic and biological importance. For instance, the compound has been used as a precursor for generating a variety of heterocyclic systems, demonstrating its versatility in chemical synthesis. This includes its role in creating compounds with potential antiviral activity, highlighting its significance in medicinal chemistry research aimed at discovering new therapeutic agents (Hashem et al., 2007).
Anti-inflammatory and Docking Studies
Further research has explored the anti-inflammatory properties of related compounds, with some derivatives showing promising activity in in vivo models. This suggests potential applications in developing new anti-inflammatory agents. Additionally, in silico molecular docking studies have been conducted to understand the binding interactions of these compounds with target proteins, such as COX-2, indicating their relevance in drug discovery processes (Boukharsa et al., 2018).
Novel Compound Synthesis
Research on novel classes of compounds, including 7-aminofuro- and 7-aminothieno[2,3-d]pyridazin-4(5H)-one and 4-aminophthalazin-1(2H)-ones, demonstrates the chemical utility of N-(furan-2-ylmethyl)-4-(6-oxo-3-(p-tolyl)pyridazin-1(6H)-yl)butanamide in heterocyclic chemistry. These studies offer insights into new synthetic pathways and potential applications in pharmaceutical sciences (Koza et al., 2013).
Antimicrobial and Antiviral Activities
Compounds synthesized from N-(furan-2-ylmethyl)-4-(6-oxo-3-(p-tolyl)pyridazin-1(6H)-yl)butanamide have been evaluated for their antimicrobial and antiviral activities. Some derivatives have shown effectiveness against specific strains of bacteria and viruses, highlighting their potential as leads for the development of new antimicrobial and antiviral drugs (Abou-Elmagd et al., 2015).
properties
IUPAC Name |
N-(furan-2-ylmethyl)-4-[3-(4-methylphenyl)-6-oxopyridazin-1-yl]butanamide |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H21N3O3/c1-15-6-8-16(9-7-15)18-10-11-20(25)23(22-18)12-2-5-19(24)21-14-17-4-3-13-26-17/h3-4,6-11,13H,2,5,12,14H2,1H3,(H,21,24) |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
PCCMNNDFHCISDK-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC=C(C=C1)C2=NN(C(=O)C=C2)CCCC(=O)NCC3=CC=CO3 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H21N3O3 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
351.4 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
N-(furan-2-ylmethyl)-4-(6-oxo-3-(p-tolyl)pyridazin-1(6H)-yl)butanamide |
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